Cas no 904667-65-8 (Daturametelin I)

Daturametelin I structure
Daturametelin I structure
Product Name:Daturametelin I
CAS No:904667-65-8
MF:C34H48O10
MW:616.738931655884
CID:837621
PubChem ID:91895479
Update Time:2025-07-12

Daturametelin I Chemical and Physical Properties

Names and Identifiers

    • DaturaMetelin I
    • W2817
    • FS-9141
    • 904667-65-8
    • AKOS032961799
    • [ "" ]
    • Daturametelin I
    • Inchi: 1S/C34H48O10/c1-16-12-24(43-31(41)19(16)15-42-32-30(40)29(39)28(38)25(14-35)44-32)17(2)20-8-9-21-27-22(10-11-33(20,21)3)34(4)18(13-23(27)36)6-5-7-26(34)37/h5-6,13,17,20-25,27-30,32,35-36,38-40H,7-12,14-15H2,1-4H3/t17-,20+,21-,22-,23+,24+,25+,27-,28+,29-,30+,32+,33+,34-/m0/s1
    • InChI Key: ZKPXDCPRHDFPTL-UWOSJZGMSA-N
    • SMILES: O[C@@H]1C=C2C=CCC([C@]2(C)[C@@H]2[C@@H]1[C@@H]1CC[C@H]([C@@H]([C@@H]3OC(=O)C(CO[C@H]4[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O4)=C(C)C3)C)[C@]1(CC2)C)=O

Computed Properties

  • Exact Mass: 616.32474772g/mol
  • Monoisotopic Mass: 616.32474772g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 6
  • Complexity: 1260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 14
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 163
  • XLogP3: 2.3

Experimental Properties

  • Color/Form: Powder
  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 828.8±65.0 °C at 760 mmHg
  • Flash Point: 261.6±27.8 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

Daturametelin I Security Information

Daturametelin I Pricemore >>

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